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Compound of Interest

Compound Name: Diisopropanolamine

Cat. No.: B056660 Get Quote

An In-depth Technical Guide on Diisopropanolamine for Researchers, Scientists, and Drug

Development Professionals

Diisopropanolamine (DIPA) is a secondary alkanolamine with significant applications across

various industrial and research sectors.[1] Its bifunctional nature, possessing both secondary

amine and hydroxyl groups, allows it to act as a versatile intermediate in chemical synthesis, a

buffering agent, and a solubilizer.[2][3][4] This guide provides a comprehensive overview of its

physicochemical properties, applications in drug development, and relevant experimental

protocols.

Physicochemical Properties of Diisopropanolamine
Diisopropanolamine is a hygroscopic, water-soluble compound that can appear as a white,

waxy solid or a colorless to pale yellow liquid, often with a mild ammonia-like odor.[2][3][5][6] Its

key quantitative properties are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b056660?utm_src=pdf-interest
https://www.benchchem.com/product/b056660?utm_src=pdf-body
https://www.benchchem.com/product/b056660?utm_src=pdf-body
https://www.drugfuture.com/chemdata/diisopropanolamine.html
https://chinaamines.com/Newslist/284.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8852830.htm
https://www.saiper.com/products/products-by-category/amines/isopropanolamines/item/191-diisopropanolamine
https://www.benchchem.com/product/b056660?utm_src=pdf-body
https://www.benchchem.com/product/b056660?utm_src=pdf-body
https://chinaamines.com/Newslist/284.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8852830.htm
https://cymitquimica.com/cas/110-97-4/
https://pubchem.ncbi.nlm.nih.gov/compound/Diisopropanolamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₆H₁₅NO₂[2][6][7][8][9]

Molecular Weight 133.19 g/mol [1][6][10]

CAS Registry Number 110-97-4[5][8][10]

Density ~1.004 g/mL at 25°C[9]

Melting Point 42-45°C (107.6°F)[7][9]

Boiling Point 249-250°C at 745 mmHg[1][9]

Flash Point 127°C (259-261°F)[7]

Water Solubility Miscible[1][2][7]

pH 11.5 (5% aqueous solution)[1]

Applications in Research and Drug Development
While DIPA has widespread industrial uses as a corrosion inhibitor, a neutralizing agent in

coatings, and for gas treatment in the Sulfinol process, its utility in pharmaceutical research is

noteworthy.[2][4][11] It serves as a crucial reagent in the synthesis of various bioactive

molecules. A significant application is its use as a precursor in the synthesis of pyrrolo[3,4-

c]quinoline-1,3-diones, which have been identified as potent inhibitors of caspase-3.[5]

Caspase-3 is a critical enzyme in the apoptotic pathway, making its inhibitors valuable targets

for drug development in therapeutic areas such as neurodegenerative diseases and ischemia.

The structural backbone of DIPA provides a scaffold for building more complex molecules, and

its basic nature allows it to be used as a catalyst or pH-adjusting agent in sensitive organic

reactions.

Experimental Protocols
Protocol: Synthesis of a Pyrrolo[3,4-c]quinoline-1,3-dione Derivative using

Diisopropanolamine
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This protocol outlines a representative synthetic step where a DIPA-derived intermediate could

be used. The workflow for such a synthesis is visualized below.

Objective: To synthesize a substituted N-(2-hydroxypropyl) pyrrolo[3,4-c]quinoline-1,3-dione as

a potential caspase-3 inhibitor.

Materials:

Diisopropanolamine (DIPA)

4-nitroquinoline-2,3-dicarboxylic acid anhydride

Glacial acetic acid

Ethanol

Sodium dithionite

Standard laboratory glassware and purification apparatus (e.g., column chromatography

setup)

Methodology:

Step 1: Condensation Reaction

In a round-bottom flask, dissolve 1.0 equivalent of 4-nitroquinoline-2,3-dicarboxylic acid

anhydride in glacial acetic acid.

Add 1.1 equivalents of Diisopropanolamine to the solution.

Reflux the mixture for 4-6 hours. Monitor the reaction progress using Thin Layer

Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature. Pour the mixture into ice-

cold water to precipitate the product.

Filter the resulting solid, wash with cold water, and dry under vacuum. This yields the N-

bis(2-hydroxypropyl)amino-substituted nitro-quinoline derivative.
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Step 2: Reduction of the Nitro Group

Suspend the product from Step 1 in a mixture of ethanol and water.

Heat the suspension to 70-80°C.

Add 3-4 equivalents of sodium dithionite portion-wise over 30 minutes.

Continue heating for an additional 1-2 hours until the starting material is consumed

(monitored by TLC).

Cool the mixture, and remove the ethanol under reduced pressure.

Extract the aqueous residue with ethyl acetate. Combine the organic layers, dry over

anhydrous sodium sulfate, and concentrate to yield the crude amino-quinoline derivative.

Step 3: Purification

Purify the crude product using column chromatography on silica gel, eluting with a

gradient of hexane and ethyl acetate.

Collect the fractions containing the desired product and evaporate the solvent to obtain the

purified pyrrolo[3,4-c]quinoline-1,3-dione derivative.

Step 4: Characterization

Confirm the structure and purity of the final compound using techniques such as ¹H NMR,

¹³C NMR, Mass Spectrometry, and HPLC.

Visualizations
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Workflow for Synthesis of Caspase-3 Inhibitor Precursor

Step 1: Condensation

Step 2: Reduction

Step 3: Purification & Analysis

Reactants:
- 4-Nitroquinoline Anhydride

- Diisopropanolamine

Reaction:
Reflux in Acetic Acid

Workup:
Precipitation in Water

Intermediate 1:
N-substituted Nitro-quinoline

Reactants:
- Intermediate 1

- Sodium Dithionite

To next step

Reaction:
Heat in Ethanol/Water

Workup:
Solvent Extraction

Intermediate 2:
N-substituted Amino-quinoline

Purification:
Column Chromatography

To purification

Characterization:
NMR, Mass Spec, HPLC

Final Product:
Potent Caspase-3 Inhibitor

Click to download full resolution via product page

Caption: Synthetic workflow for a DIPA-derived caspase-3 inhibitor.
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Apoptotic Pathway & Caspase-3 Inhibition
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Caption: Role of DIPA-derived inhibitors in the caspase-3 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b056660?utm_src=pdf-custom-synthesis
https://www.drugfuture.com/chemdata/diisopropanolamine.html
https://chinaamines.com/Newslist/284.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8852830.htm
https://www.saiper.com/products/products-by-category/amines/isopropanolamines/item/191-diisopropanolamine
https://cymitquimica.com/cas/110-97-4/
https://pubchem.ncbi.nlm.nih.gov/compound/Diisopropanolamine
https://cameochemicals.noaa.gov/chemical/8553
https://webbook.nist.gov/cgi/cbook.cgi?ID=C110974
https://www.chembk.com/en/chem/Diisopropanolamine
https://en.wikipedia.org/wiki/Diisopropanolamine
https://products.basf.com/global/en/ci/diisopropanolamine
https://www.benchchem.com/product/b056660#diisopropanolamine-molecular-formula-and-weight
https://www.benchchem.com/product/b056660#diisopropanolamine-molecular-formula-and-weight
https://www.benchchem.com/product/b056660#diisopropanolamine-molecular-formula-and-weight
https://www.benchchem.com/product/b056660#diisopropanolamine-molecular-formula-and-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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